Imidazo[1,2-A]pyrimidin-6-amine

• IUPAC Name: imidazo[1,2-a]pyrimidin-6-amine
• InChI: InChI=1S/C6H6N4/c7-5-3-9-6-8-1-2-10(6)4-5/h1-4H,7H2
• InChI Key: BJZJBQBKRGDTPE-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C=C(C=NC2=N1)N
• Molecular Formula: C6H6N4
• Molecular Weight: 134.14 g/mol

Description

Imidazo[1,2-A]pyrimidin-6-amine is a heterocyclic compound that has been receiving significant attention in the synthetic chemistry community. It is used for research and development purposes and is not recommended for medicinal, household, or other uses.

Synthesis Analysis

Imidazo[1,2-A]pyrimidin-6-amine can be synthesized through various chemosynthetic methodologies. These include multicomponent reactions, condensation reactions, intramolecular cyclizations, tandem reaction, carbon–hydrogen, carbon–carbon, carbon–nitrogen bond formation, and aza-Michael–Mannich reaction.

Molecular Structure Analysis

The molecular formula of Imidazo[1,2-A]pyrimidin-6-amine is C7H7N3. It is an important fused bicyclic 5,6 heterocycle recognized for its wide range of applications in medicinal chemistry.

Chemical Reactions Analysis

Imidazo[1,2-A]pyrimidin-6-amine can undergo various chemical reactions. It can be functionalized through different strategies including transition metal catalysis, metal-free oxidation, and photocatalysis.

Physical And Chemical Properties Analysis

Imidazo[1,2-A]pyrimidin-6-amine is a solid at ambient temperature. Its molecular weight is 133.15.

Scientific Research Applications

Anticancer Agents

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Antituberculosis Agents

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Antibacterial Agents

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Antiviral Agents

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Anti-inflammatory Agents

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Corrosion Inhibitors

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Mechanism of Action

Target of Action

Imidazo[1,2-A]pyrimidin-6-amine has been recognized as a significant scaffold in medicinal chemistry, exhibiting activity against various targets. It has shown potential as a covalent anticancer agent, targeting the KRAS G12C mutation . Additionally, it has demonstrated significant activity against multidrug-resistant tuberculosis (MDR-TB) and extensively drug-resistant TB (XDR-TB) .

Mode of Action

The compound interacts with its targets in different ways, depending on the specific derivative and target. For instance, in the context of cancer, it acts as a covalent inhibitor, binding to the target and disrupting its function . In the case of tuberculosis, it exhibits significant activity against the disease, although the exact mode of action is still under investigation .

Biochemical Pathways

Imidazo[1,2-A]pyrimidin-6-amine affects various biochemical pathways. In cancer cells, it has been associated with the inhibition of the PI3K/Akt/mTOR signaling pathway . In yeast, different derivatives of the compound have been found to target different organelles, affecting mitochondrial functions or causing nuclear DNA damage .

Pharmacokinetics

One derivative with a 2-ethyl-6-chloro imidazo[1,2-a]pyridine ring showed good microsomal stability, which is a positive indicator of bioavailability .

Result of Action

The molecular and cellular effects of Imidazo[1,2-A]pyrimidin-6-amine’s action vary depending on the specific derivative and target. For instance, in cancer cells, it can induce cell cycle arrest, activate caspase-3, and inhibit key signaling pathways . In yeast, it can cause mitochondrial fragmentation or nuclear DNA damage .

Action Environment

The compound’s wide range of applications in medicinal chemistry suggests that it may be robust to various environmental conditions .

Safety and Hazards

Imidazo[1,2-A]pyrimidin-6-amine can cause skin and eye irritation and may cause respiratory irritation. It should be handled with care, using personal protective equipment, and stored in a well-ventilated place.